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Compound of Interest

Compound Name: Oblongine

Cat. No.: B106143 Get Quote

Oblongine: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties, isolation, and biological activities of

Oblongine, a quaternary benzylisoquinoline alkaloid.

Chemical Identity and Properties
Oblongine, with the CAS number 60008-01-7, is a naturally occurring compound found in

plants of the Stephania genus, such as Stephania tetrandra[1]. Its chemical structure and key

identifiers are summarized in the tables below.

Table 1: Chemical Identifiers of Oblongine
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Identifier Value

CAS Number 60008-01-7[1]

Molecular Formula C₁₉H₂₄NO₃⁺

IUPAC Name

(1S)-1-[(4-hydroxyphenyl)methyl]-7-methoxy-

2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium-

8-ol

InChI

InChI=1S/C19H23NO3/c1-20(2)11-10-14-6-9-

17(23-3)19(22)18(14)16(20)12-13-4-7-15(21)8-

5-13/h4-9,16H,10-12H2,1-3H3,

(H-,21,22)/p+1/t16-/m0/s1

InChIKey POJZOQWVMMYVBU-INIZCTEOSA-O

Canonical SMILES
C[N+]1(CCC2=C([C@@H]1CC3=CC=C(C=C3)

O)C(=C(C=C2)OC)O)C

Table 2: Physicochemical Properties of Oblongine
Property Value Source

Molecular Weight 314.4 g/mol PubChem

Topological Polar Surface Area 52.8 Å² PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Complexity 425 PubChem

Formal Charge 1 PubChem

Experimental Protocols
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Isolation and Purification of Oblongine from Radix
Stephaniae tetrandrae
A detailed method for the isolation of Oblongine from the root of Stephania tetrandra has been

described. The general workflow involves solvent extraction followed by chromatographic

separation.

Experimental Workflow: Isolation of Oblongine

Pulverized Radix
Stephaniae tetrandrae

Reflux with Ethanol (EtOH)
at 80°C (5 times) Filtration Vacuum Evaporation Dissolve in 3% HCl

Extract with Chloroform (CHCl3)
Adjust to pH 9
with NH4OH Extract with CHCl3 Silica Gel Column Chromatography

(Eluent: CHCl3-MeOH, 9:1) Pure Oblongine

Click to download full resolution via product page

Figure 1: Workflow for the isolation of Oblongine.

Methodology:

Extraction: Pulverized Radix Stephaniae tetrandrae (100 g) is subjected to reflux extraction

with 1500 ml of ethanol at 80°C for 5 hours. This process is repeated five times. The

collected extracts are combined and filtered.

Concentration: The filtered ethanol extract is concentrated under vacuum.

Acid-Base Extraction: The residue is dissolved in a 3% hydrochloric acid solution and then

extracted with chloroform to remove non-alkaloidal compounds. The acidic aqueous layer is

then basified to pH 9 with ammonium hydroxide.

Final Extraction: The basified solution is extracted with chloroform to obtain the crude

alkaloid mixture containing Oblongine.

Chromatographic Purification: The crude extract is subjected to column chromatography over

silica gel. Elution with a chloroform-methanol (9:1) solvent system yields purified Oblongine.

Structural Elucidation
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The identification and structural confirmation of the isolated Oblongine are performed using a

combination of spectroscopic techniques. The identity of the compound is confirmed by

comparing the obtained spectral data with literature values.

Techniques Used:

Infrared (IR) Spectroscopy: To identify functional groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H-NMR and 13C-NMR are used to

elucidate the detailed molecular structure and connectivity of atoms.

Biological Activity and Mechanism of Action
Studies on the pharmacological effects of oblongine chloride have been conducted on isolated

guinea-pig smooth muscle and heart tissues[1].

Effects on Smooth Muscle
Ileum: Oblongine chloride demonstrated a concentration-dependent, non-competitive

inhibition of contractions induced by acetylcholine in the guinea-pig isolated ileum[1].

Pulmonary Artery: It also exhibited a concentration-dependent inhibitory effect on the main

pulmonary artery[1].

Effects on Cardiac Tissue
Spontaneously-Beating Atrium: On the spontaneously-beating atrium of the guinea-pig,

oblongine chloride produced a biphasic effect, with an initial transient negative inotropic

effect followed by a sustained positive inotropic effect[1].

Proposed Mechanism of Action
The inhibitory effects of oblongine chloride on smooth muscle are suggested to be mediated,

at least in part, through P1-purinoceptors. The mechanism may also involve the metabolism of

arachidonic acid via both the cyclo-oxygenase and lipoxygenase pathways[1]. The biphasic

response in the atrium is also thought to involve purinergic mechanisms[1].
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Signaling Pathway: Proposed Mechanism of Oblongine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b106143#oblongine-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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